Cas no 929975-16-6 (N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide)

• Product Name: N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide
• CAS No: 929975-16-6
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• MDL: MFCD09702259
• CID: 5234380
• Update Time: 2025-06-25

N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 3,5-dihydroxy-N-(phenylmethyl)-3-(trifluoromethyl)-
• N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

• MDL： MFCD09702259
• Inchi： 1S/C13H16F3NO3/c14-13(15,16)12(20,6-7-18)8-11(19)17-9-10-4-2-1-3-5-10/h1-5,18,20H,6-9H2,(H,17,19)
• InChI Key： LVHSQWZZXKEXJV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CC(O)(C(F)(F)F)CCO

Additional information on N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide

N-Benzyl-3,5-Dihydroxy-3-(Trifluoromethyl)Pentanamide: A Comprehensive Overview

The compound CAS No. 929975-16-6, commonly referred to as N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, advanced materials, and environmental chemistry. Recent studies have highlighted its role in enhancing the stability and functionality of bioactive compounds, making it a subject of intense research interest.

The molecular structure of N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide is characterized by a benzyl group attached to an amide functional group. The presence of hydroxyl groups at positions 3 and 5, along with a trifluoromethyl substituent at position 3, introduces a unique combination of hydrophilic and hydrophobic properties. This balance is crucial for its role in stabilizing bioactive molecules and enhancing their solubility, as demonstrated in recent pharmacokinetic studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic substitution and amide coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, which are essential for its application in pharmaceuticals. The use of microwave-assisted synthesis has further accelerated the production process, making it more feasible for large-scale manufacturing.

In terms of physical properties, N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. Recent studies have also explored its thermal stability under different conditions, revealing its potential for use in high-temperature applications.

The biological activity of this compound has been extensively studied in recent years. Preclinical trials have shown that it possesses potent antioxidant properties, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to inhibit certain enzymes involved in neurodegenerative diseases has been reported in several peer-reviewed journals. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic diseases.

In the field of materials science, N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide has been investigated as a precursor for the synthesis of advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other monomers has led to the development of novel polymer networks with enhanced mechanical and thermal properties. Researchers have also explored its use in the creation of stimuli-responsive materials that can adapt to environmental changes, opening new avenues for smart material applications.

Environmental chemistry has also benefited from the study of this compound. Recent research has focused on its role as a biodegradable additive in industrial processes, reducing the environmental footprint of various manufacturing activities. Its ability to undergo controlled degradation under specific conditions makes it an attractive option for sustainable chemical solutions.

In conclusion, CAS No. 929975-16-6, or N-benzyl-3,5-dihydroxy-3-(trifluoromethyl)pentanamide, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activity make it a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.